Cas no 22008-47-5 (Hexadecanoic acid,3,7,11,15-tetramethyl-2-oxo-)

• Product Name: Hexadecanoic acid,3,7,11,15-tetramethyl-2-oxo-
• CAS No: 22008-47-5
• Molecular Formula: C₂₀H₃₈O₃
• Molecular Weight: 326.51392
• CID: 250384
• PubChem ID: 3082203

Hexadecanoic acid,3,7,11,15-tetramethyl-2-oxo- Properties

Names and Identifiers

• Hexadecanoic acid,3,7,11,15-tetramethyl-2-oxo-
• 3,7,11,15-tetramethyl-2-oxohexadecanoic acid
• 2-Oxophytanate
• DTXSID60944613
• LMPR0104010016
• 22008-47-5
• SCHEMBL924903
• Hexadecanoic acid, 3,7,11,15-tetramethyl-2-oxo-
• 2-Oxophytanic acid
• Q27102865
• CHEBI:18168

• InChIKey： CQJGVSCAFSXDSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H38O3/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(5)19(21)20(22)23/h15-18H,6-14H2,1-5H3,(H,22,23)
• SMILES： CC(CCCC(C)CCCC(C)CCCC(C)C)C(=O)C(O)=O

Computed Properties

• Exact Mass: 326.282
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 326.282
• Heavy Atom Count: 23
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 5.71530
• Refractive Index: 1.458
• Boiling Point: 411.1ºC at 760 mmHg
• Flash Point: 216.6ºC
• Density: 0.927g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids